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Compound of Interest

Compound Name: 2-Ethoxyoctan-1-amine

Cat. No.: B15310449 Get Quote

Introduction

A comprehensive search for the discovery, history, and detailed technical data for the specific

chemical entity "2-Ethoxyoctan-1-amine" has revealed a notable absence of information in the

public domain, including scientific literature and patent databases. This suggests that 2-
Ethoxyoctan-1-amine may be a novel compound that has not yet been synthesized or

characterized. This guide, therefore, aims to provide relevant information on structurally related

compounds, offering valuable context for researchers, scientists, and drug development

professionals. The synthesis and properties of isomers and analogues such as 8-ethoxyoctan-

1-amine and other ethoxy-amines will be discussed, alongside a proposed synthetic route for

the target molecule based on established chemical principles.

Physicochemical Properties of Structurally Related
Compounds
To provide a comparative context, the following table summarizes the known physicochemical

properties of related ethoxy-amines and the parent octane structure. These data can serve as a

baseline for estimating the properties of the theoretical 2-Ethoxyoctan-1-amine.
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Compound
Name

CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Boiling Point
(°C)

8-Ethoxyoctan-1-

amine
68603-39-4 C10H23NO 173.30 Not available

N-

Ethyloctylamine
4088-36-2 C10H23N 157.30 Not available

1-Ethoxyoctane 929-61-3 C10H22O 158.28 Not available

2-Ethoxyethan-1-

amine
110-76-9 C4H11NO 89.14 Not available

Synthesis of Ethoxy-Amines: Established Protocols
The synthesis of ethoxy-amines can be achieved through various established methods in

organic chemistry. A prevalent method involves the reductive amination of an appropriate

ketone or aldehyde, or the alkylation of an amine.

General Synthesis of Primary Amines
Several methods are established for the synthesis of primary amines, which could be adapted

for the synthesis of 2-Ethoxyoctan-1-amine. These include:

Reduction of Nitro Compounds: A nitro group can be reduced to a primary amine via catalytic

hydrogenation or using metals like tin or zinc in an acid.

Reduction of Nitriles: Nitriles can be reduced to primary amines using strong reducing agents

like lithium aluminum hydride (LiAlH4).

Reductive Amination of Aldehydes and Ketones: This two-step process involves the

formation of an imine from an aldehyde or ketone with ammonia, followed by the reduction of

the imine to an amine. A common reducing agent for this is sodium cyanoborohydride

(NaBH3CN).[1]

Gabriel Synthesis: This method involves the alkylation of potassium phthalimide with an alkyl

halide, followed by hydrolysis to yield a primary amine.
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Hofmann Rearrangement: Primary amides can be converted to primary amines with one

fewer carbon atom through the Hofmann rearrangement.[1]

A patented method for the preparation of 2-ethoxyethylamine involves the reaction of 2-

ethoxyethanol with ammonia and hydrogen over a Cu-Co/Al2O3-diatomite catalyst in a fixed-

bed reactor.[2][3] The reaction is carried out at a pressure of normal to 4.5 MPa and a

temperature of 100 to 360 °C.[2]

Proposed Synthesis of 2-Ethoxyoctan-1-amine
Based on the general principles of amine synthesis, a plausible route to synthesize 2-
Ethoxyoctan-1-amine would be the reductive amination of 2-ethoxyoctanal. This hypothetical

protocol is outlined below.

Experimental Protocol: Reductive Amination of 2-
Ethoxyoctanal
Step 1: Formation of the Imine

Dissolve 2-ethoxyoctanal in a suitable solvent such as methanol.

Add a solution of ammonia in methanol to the reaction mixture.

Stir the mixture at room temperature to facilitate the formation of the corresponding imine.

Step 2: Reduction of the Imine

To the imine-containing solution, add a reducing agent such as sodium borohydride (NaBH4)

or sodium cyanoborohydride (NaBH3CN) portion-wise.

Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or GC-

MS).

Once the reaction is complete, quench the reaction by adding water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).
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Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under

reduced pressure.

Purify the crude product by distillation or column chromatography to obtain 2-Ethoxyoctan-
1-amine.

Proposed Synthesis of 2-Ethoxyoctan-1-amine

2-Ethoxyoctanal Imine Intermediate+ NH3 2-Ethoxyoctan-1-amine+ NaBH4

Click to download full resolution via product page

Caption: Proposed reductive amination pathway for the synthesis of 2-Ethoxyoctan-1-amine.

Biological Activity and Signaling Pathways
Due to the absence of any published research on 2-Ethoxyoctan-1-amine, there is no

information available regarding its biological activity or any associated signaling pathways. The

biological effects of a novel compound would need to be determined through extensive in vitro

and in vivo studies.

Conclusion
While "2-Ethoxyoctan-1-amine" appears to be an uncharacterized molecule, this guide

provides a framework for its potential synthesis and offers data on structurally similar

compounds to aid researchers in their investigations. The proposed synthetic route via

reductive amination presents a viable starting point for the chemical synthesis of this novel

amine. Future research will be essential to determine its physicochemical properties, biological

activity, and potential applications in drug development or other scientific fields. Professionals

in the field are encouraged to consider the provided information on related compounds as a

valuable resource for initiating new research directions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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